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Compound of Interest

Compound Name: Bromo-PEG2-acetic acid

Cat. No.: B8233495

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data and handling
procedures for Bromo-PEG2-acetic acid. Designed for professionals in research and drug
development, this document outlines the essential precautions, experimental considerations,
and emergency protocols to ensure a safe laboratory environment.

Introduction

Bromo-PEG2-acetic acid is a heterobifunctional linker commonly employed in the synthesis of
Proteolysis Targeting Chimeras (PROTACS).[1][2][3][4] Its structure incorporates a bromo
group, a good leaving group for nucleophilic substitution, and a terminal carboxylic acid, which
can react with primary amines to form stable amide bonds.[3][5] The polyethylene glycol (PEG)
spacer enhances the solubility of the molecule in agueous media.[3][5] Given its reactive
nature, understanding the safety and handling of this compound is paramount.

While a specific, comprehensive Safety Data Sheet (SDS) for Bromo-PEG2-acetic acid is not
readily available, this guide extrapolates critical safety information from the SDS of the
structurally related and hazardous compound, Bromoacetic acid.[6][7][8][9][10][11]
Researchers should handle Bromo-PEG2-acetic acid with the assumption that it may pose
similar hazards.

Physicochemical Properties
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A clear understanding of the physical and chemical properties of Bromo-PEG2-acetic acid is
fundamental for its safe handling and use in experimental settings.

Property Value Source
CAS Number 1807503-92-9 [11[5]
Molecular Formula C7H13Bro4 [1][5]112]
Molecular Weight 241.08 g/mol [1][12]
Boiling Point 347.2 £27.0 °C at 760 mmHg [1]
Density 1.5+0.1 g/lcm3 [1]

Flash Point 163.8 + 23.7 °C [1]

LogP 0.34 [1]

Hazard Identification and Safety Precautions

Based on the data for Bromoacetic acid, Bromo-PEG2-acetic acid should be treated as a
hazardous substance. The primary hazards are presumed to be toxicity upon inhalation,
ingestion, or skin contact, and the potential to cause severe skin and eye irritation or burns.[6]
[719][10][11]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Bromo-PEG2-acetic acid to minimize exposure.
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PPE

Specifications

Rationale

Eye Protection

Chemical safety goggles and a
face shield.[6][9]

To protect against splashes
and fine particles that can
cause severe eye damage.[7]
[10](11]

Hand Protection

Acid-resistant gloves (e.g.,

nitrile or neoprene).[6]

To prevent skin contact, which

may be fatal if absorbed.[10]

Body Protection

Alab coat and appropriate
protective clothing to prevent

skin exposure.[6]

To protect against accidental
spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[8][11] A NIOSH/MSHA
approved respirator may be
necessary for handling larger
quantities or in case of

insufficient ventilation.[8]

To prevent inhalation of dust or
vapors, which can be toxic and
cause respiratory tract burns.
[71[10]

Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of Bromo-PEG2-

acetic acid, from preparation to disposal.
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Caption: Workflow for Safe Handling of Bromo-PEG2-acetic acid.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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First-Aid Measures

Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[10]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical
attention.[10]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation
breathing is difficult, give oxygen. Seek
immediate medical attention.[10]
Do NOT induce vomiting. If victim is conscious
and alert, give 2-4 cupfuls of milk or water.
Ingestion Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[10]

Spill and Leak Procedures

In case of a spill, evacuate the area and ensure adequate ventilation.[8] Wearing appropriate

PPE, sweep up the material and place it into a suitable, labeled disposal container.[3] Avoid

generating dust.[8]

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.
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Aspect Procedure

Store in a tightly closed container in a cool, dry,

and well-ventilated area away from incompatible
Storage substances such as strong oxidizing agents and

strong bases.[6] The recommended storage

temperature from suppliers is -20°C.[5]

Dispose of in a manner consistent with federal,

Disposal state, and local regulations for hazardous waste.

[6]

Role in PROTAC Synthesis

Bromo-PEG2-acetic acid serves as a linker in the synthesis of PROTACSs. The following
diagram illustrates its role in connecting a ligand for a target protein and a ligand for an E3
ubiquitin ligase.

Bromo-PEG2-aceticacid .o E3 Ligase Ligand
N I By PROTAC
W

Target Protein Ligand

Click to download full resolution via product page
Caption: Role of Bromo-PEG2-acetic acid as a PROTAC linker.

Conclusion

While Bromo-PEG2-acetic acid is a valuable tool in modern drug discovery, particularly in the
development of PROTACS, it must be handled with care. By adhering to the safety protocols
outlined in this guide, researchers can mitigate the potential risks associated with this
compound and ensure a safe and productive research environment. Always consult the most
up-to-date safety information from the supplier and your institution's safety office before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8233495?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8233495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

